Cas no 2098050-02-1 (1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde)

• Product name: 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde
• CAS No: 2098050-02-1
• MF: C₇H₆F₄N₂O
• MW: 210.128955364227
• CID: 6195476
• PubChem ID: 121210701

1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde
• 2-(2-fluoroethyl)-5-(trifluoromethyl)pyrazole-3-carbaldehyde
• F2198-0239
• starbld0044915
• 2098050-02-1
• AKOS026720783

• Inchi： 1S/C7H6F4N2O/c8-1-2-13-5(4-14)3-6(12-13)7(9,10)11/h3-4H,1-2H2
• InChI Key： MNIZLWREGFMVNY-UHFFFAOYSA-N
• SMILES： FCCN1C(C=O)=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 210.04162547g/mol
• Monoisotopic Mass: 210.04162547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde

Recent Advances in the Study of 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde (CAS: 2098050-02-1)

1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde (CAS: 2098050-02-1) is a fluorinated pyrazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethyl and fluoroethyl functional groups, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The presence of fluorine atoms enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for pharmaceutical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and reactivity of 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde. The study highlighted its utility as a key building block for the construction of heterocyclic compounds with potential anticancer activity. The researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity of the target compound. Nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS) were used to confirm the structure and purity of the synthesized product.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, focused on the biological evaluation of derivatives derived from 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde. The researchers synthesized a series of analogs and screened them for inhibitory activity against a panel of kinases implicated in inflammatory diseases. Several compounds exhibited potent inhibition, with IC50 values in the nanomolar range, suggesting their potential as lead compounds for further development. Molecular docking studies provided insights into the binding interactions between the derivatives and the target kinases, supporting the observed structure-activity relationships.

The pharmacokinetic properties of 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde and its derivatives have also been a subject of recent research. A 2024 study in the European Journal of Pharmaceutical Sciences evaluated the metabolic stability and plasma protein binding of these compounds using in vitro assays. The results indicated that the fluorinated pyrazole core contributes to improved metabolic stability compared to non-fluorinated analogs, while maintaining favorable solubility profiles. These findings underscore the potential of this compound class in the design of orally bioavailable drugs.

In addition to its applications in drug discovery, 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde has been explored as a tool compound in chemical biology. A recent publication in ACS Chemical Biology described its use as a fluorescent probe for labeling proteins in live cells. The aldehyde functionality of the compound was exploited for site-specific conjugation to engineered proteins containing reactive lysine residues. This approach enabled real-time imaging of protein dynamics, offering new insights into cellular processes.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of 1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde derivatives. Future research directions may include the development of more efficient synthetic routes, exploration of additional biological targets, and investigation of the compound's safety profile in preclinical models. Collaborative efforts between academic and industrial researchers will be crucial to fully realize the potential of this promising chemical entity.